(3E)-4-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]but-3-en-2-one
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Description
Chemical Reactions Analysis
The chemical reactions involving this compound are not explicitly mentioned in the available resources. Typically, the reactivity of a compound depends on its functional groups. In this case, the imidazole and thiazole rings, as well as the butenone group, could potentially be involved in various chemical reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include parameters such as melting point, boiling point, density, and solubility. According to the available resources, this compound has a density of 1.22±0.1 g/cm3 .Scientific Research Applications
Antimicrobial and Antifungal Applications
A study highlighted the synthesis and evaluation of antimicrobial activity of new 1,2,4-triazoles and 1,3,4-thiadiazoles bearing the imidazo[2,1-b]thiazole moiety. The compounds exhibited promising antimicrobial activities, assessed by the microbroth dilution technique, and were also evaluated for antituberculosis activity against Mycobacterium tuberculosis H37Rv (Güzeldemirci & Küçükbasmacı, 2010). Another study focused on the synthesis of imidazothiazole derivatives of benzofuran, which revealed some compounds exhibited promising antimicrobial activities (Shankerrao, Bodke, & Santoshkumar, 2017).
Antitumor and Cytotoxic Activities
Research on imidazo[2,1-b][1,3]thiazoles as potential anticancer agents showed that certain derivatives suppress the growth of kidney cancer cells, with weaker effects on prostate cancer, colon cancer, and leukemia cell lines (Potikha & Brovarets, 2020). Another study synthesized N-pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide derivatives, which were tested for cytotoxicity against human cancer cell lines, showing potential as inhibitors (Ding et al., 2012).
Aldose Reductase Inhibitory Effect
A particular study synthesized and characterized derivatives to evaluate their aldose reductase (AR) inhibitory effect, finding that some derivatives may be considered interesting candidates for future research due to their AR inhibitory activity (Güzeldemirci, Cimok, Daş-Evcimen, & Sarıkaya, 2018).
Synthesis of Derivatives for Biological Evaluation
Several studies have explored the synthesis of imidazo[2,1-b][1,3]thiazole derivatives for various biological evaluations, including antimicrobial, antifungal, and antitumor activities. These studies contribute to the understanding of the compound's potential in drug development and its role in medicinal chemistry (Various Authors, 1974-2020).
Properties
IUPAC Name |
(E)-4-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]but-3-en-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2OS/c1-11-3-6-13(7-4-11)15-14(8-5-12(2)19)18-9-10-20-16(18)17-15/h3-10H,1-2H3/b8-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMKHECMEWDTDLJ-VMPITWQZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(N3C=CSC3=N2)C=CC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C2=C(N3C=CSC3=N2)/C=C/C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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